Prenol lipids

Prenol lipids are a class of naturally occurring terpenoid compounds derived from isoprene units. These lipids play crucial roles in various biological processes, including cellular signaling and membrane integrity maintenance. Prenols can be found in numerous plants and microorganisms, where they contribute to the formation of cell walls, pigments, and defensive mechanisms against environmental stress. Common types include carotenoids, which are responsible for the vibrant colors in fruits and vegetables, and dolichol, essential for protein glycosylation processes within cells. Due to their unique properties, prenol lipids have garnered significant interest for applications ranging from pharmaceuticals and cosmetics to food additives, offering potential benefits such as antioxidant protection and enhanced skin health.
Prenol lipids
Monoterpenoids Sesquiterpenoids Diterpenoids Triterpenoids Acyclic monoterpenoids Triterpene saponins Iridoid O-glycosides Kaurane diterpenoids Germacranolides and derivatives Xanthophylls Retinoids Terpene lactones Menthane monoterpenoids Limonoids Polyprenols Bicyclic monoterpenoids Terpene glycosides Sesquiterpene lactones C19-gibberellin 6-carboxylic acids Eremophilane, 8,9-secoeremophilane and furoeremophilane sesquiterpenoids Steviol glycosides Tetraterpenoids Quassinoids 5,10-cycloaromadendrane sesquiterpenoids Tanshinones, isotanshinones, and derivatives Quinone and hydroquinone lipids Diterpene glycosides Monocyclic monoterpenoids Eudesmanolides, secoeudesmanolides, and derivatives Taxanes and derivatives Diterpene lactones Carotenes Jatrophane and cyclojatrophane diterpenoids Xanthanolides Sesterterpenoids Aromatic monoterpenoids Guaianolides and derivatives Vitamin K compounds Iridoids and derivatives Abscisic acids and derivatives Aristolane sesquiterpenoids Hopanoids Tocopherols Phorbol esters Guaianes Germacrane sesquiterpenoids Acyclic diterpenoids Ubiquinones Eudesmane, isoeudesmane or cycloeudesmane sesquiterpenoids Ubiquinols Aphidicolane and stemodane diterpenoids Trichothecenes Colensane and clerodane diterpenoids Tocotrienols Grayanoids Ophiobolane sesterterpenoids Elemane sesquiterpenoids Tigliane and ingenane diterpenoids Aconitane-type diterpenoid alkaloids Napelline-type diterpenoid alkaloids Chamigranes Scalarane sesterterpenoids Cadinanolides Sesquaterpenoids Ginkgolides and bilobalides Stemarane diterpenoids Cedrane and isocedrane sesquiterpenoids Illudanes and illudins Lappaconitine-type diterpenoid alkaloids Isoprenoid phosphates Cembrane diterpenoids Strigolactones Prenylquinones Polyterpenoids Vitamin E compounds Rhamnofolane and daphnane diterpenoids Leucothol and grayanotoxane diterpenoids Bicyclogermacrane and isolepidozane sesquiterpenoids Atisane diterpenoids Prenylated hydroquinones Ambrosanolides and secoambrosanolides C20-gibberellin 6-carboxylic acids Polyprenylphenols Pachydictyane and cneorubin diterpenoids C20-gibberellin 20-carboxylic acids Cembranolides Angular triquinanes
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